Cas no 2006286-95-7 ((R)-3-Phenyl-2-(1-pyrrolidinyl)propanoicAcid)
(R)-3-Phenyl-2-(1-pyrrolidinyl)propanoicAcid Chemical and Physical Properties
Names and Identifiers
-
- (R)-3-Phenyl-2-(1-pyrrolidinyl)propanoic Acid
- (R)-3-Phenyl-2-(1-pyrrolidinyl)propanoicAcid
-
- MDL: MFCD28977414
- Inchi: 1S/C13H17NO2/c15-13(16)12(14-8-4-5-9-14)10-11-6-2-1-3-7-11/h1-3,6-7,12H,4-5,8-10H2,(H,15,16)/t12-/m1/s1
- InChI Key: CJWZBXHMWNINJF-GFCCVEGCSA-N
- SMILES: C(O)(=O)[C@H](N1CCCC1)CC1=CC=CC=C1
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 347.3±30.0 °C at 760 mmHg
- Flash Point: 163.9±24.6 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
(R)-3-Phenyl-2-(1-pyrrolidinyl)propanoicAcid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(R)-3-Phenyl-2-(1-pyrrolidinyl)propanoicAcid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR471419-1g |
(R)-3-Phenyl-2-(1-pyrrolidinyl)propanoic acid |
2006286-95-7 | 1g |
£553.00 | 2023-08-31 | ||
| eNovation Chemicals LLC | D776173-1g |
(R)-3-Phenyl-2-(1-pyrrolidinyl)propanoic Acid |
2006286-95-7 | 95% | 1g |
$715 | 2024-07-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1576129-1g |
(R)-3-phenyl-2-(pyrrolidin-1-yl)propanoic acid |
2006286-95-7 | 98% | 1g |
¥8250 | 2023-04-08 | |
| AN HUI ZE SHENG Technology Co., Ltd. | SY037862-1g |
(R)-3-Phenyl-2-(1-pyrrolidinyl)propanoic Acid |
2006286-95-7 | 95% | 1g |
¥3458.06 | 2023-09-15 | |
| eNovation Chemicals LLC | D776173-1g |
(R)-3-Phenyl-2-(1-pyrrolidinyl)propanoic Acid |
2006286-95-7 | 95% | 1g |
$715 | 2025-02-19 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY037862-1g |
(R)-3-Phenyl-2-(1-pyrrolidinyl)propanoic Acid |
2006286-95-7 | ≥95% | 1g |
¥5500.00 | 2025-04-16 |
(R)-3-Phenyl-2-(1-pyrrolidinyl)propanoicAcid Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on (R)-3-Phenyl-2-(1-pyrrolidinyl)propanoicAcid
Comprehensive Overview of (R)-3-Phenyl-2-(1-pyrrolidinyl)propanoic Acid (CAS No. 2006286-95-7): Properties, Applications, and Research Insights
(R)-3-Phenyl-2-(1-pyrrolidinyl)propanoic Acid (CAS No. 2006286-95-7) is a chiral organic compound with a growing significance in pharmaceutical and biochemical research. This compound, characterized by its pyrrolidine and phenyl functional groups, serves as a key intermediate in the synthesis of bioactive molecules. Its stereospecificity, attributed to the (R)-configuration, makes it particularly valuable for designing enantioselective catalysts and therapeutic agents targeting neurological and metabolic pathways.
Recent trends in drug discovery highlight the demand for chiral building blocks like (R)-3-Phenyl-2-(1-pyrrolidinyl)propanoic Acid. Researchers are exploring its potential in modulating G-protein-coupled receptors (GPCRs), a hotspot in precision medicine. The compound’s carboxylic acid moiety further enables conjugation with peptides or nanoparticles, aligning with innovations in targeted drug delivery systems—a topic frequently searched in AI-driven drug development forums.
From a synthetic chemistry perspective, the pyrrolidine ring in this compound enhances rigidity and bioavailability, properties critical for central nervous system (CNS) drug candidates. Analytical techniques such as HPLC chiral separation and X-ray crystallography are often employed to validate its purity and stereochemistry, addressing common queries like "How to confirm enantiomeric purity of chiral acids?"—a frequent question in organic chemistry communities.
Beyond pharmaceuticals, (R)-3-Phenyl-2-(1-pyrrolidinyl)propanoic Acid finds niche applications in asymmetric catalysis. Its structural motif resembles ligands used in transition-metal catalysis, a field gaining traction for sustainable green chemistry solutions. This aligns with the rising search interest in "eco-friendly synthetic routes" and "catalyst design for C-C bond formation."
Ongoing studies also investigate its role in metabolomics, where it may serve as a biomarker or modulator in amino acid metabolism. Such applications resonate with the personalized health trend, where users frequently search for "metabolic pathway analysis tools" and "small molecule modulators." The compound’s logP and hydrogen bonding capacity further make it a subject of computational chemistry simulations, another high-traffic topic in AI-aided molecular modeling.
In summary, (R)-3-Phenyl-2-(1-pyrrolidinyl)propanoic Acid (CAS No. 2006286-95-7) exemplifies the convergence of chiral chemistry, drug discovery, and catalysis research. Its multifaceted applications and alignment with trending scientific inquiries ensure its relevance in both academic and industrial settings.
2006286-95-7 ((R)-3-Phenyl-2-(1-pyrrolidinyl)propanoicAcid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)